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An In-depth Technical Guide to 4-Phenyl-5-(piperidin-1-yIlmethyl)-4H-1,2,4-triazole-3-thiol
(CAS 65924-80-3) and its Analogs: Synthesis, Properties, and Therapeutic Potential

Introduction

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged
scaffold" due to its presence in a wide array of clinically successful drugs.[1][2] Its unique
structural features, including the ability to engage in hydrogen bonding and its metabolic
stability, make it an attractive framework for the design of novel therapeutic agents. This guide
provides a comprehensive technical overview of a specific derivative, 4-Phenyl-5-(piperidin-1-
ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS 65924-80-3), and the broader class of 4,5-
disubstituted-1,2,4-triazole-3-thiols. We will delve into its chemical identity, synthetic pathways,
characteristic properties, and the extensive therapeutic potential that has been explored for this
class of compounds, offering valuable insights for researchers and professionals in drug
development.
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Chemical Identity and Physicochemical Properties
of CAS 65924-80-3

The compound with CAS number 65924-80-3 is chemically identified as 4-Phenyl-5-
(piperidin-1-yImethyl)-4H-1,2,4-triazole-3-thiol. It features a central 1,2,4-triazole ring
substituted at the 4-position with a phenyl group and at the 5-position with a piperidinomethyl
group. The key feature of this class of molecules is the thiol group at the 3-position.

Table 1: Chemical Identifiers for CAS 65924-80-3

Identifier Value

CAS Number 65924-80-3

4-Phenyl-5-(piperidin-1-ylmethyl)-4H-1,2 4-
triazole-3-thiol

IUPAC Name

1-[(4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-
triazol-3-yl)methyl]piperidinium

Alternate Name

Molecular Formula C14H18N4S
Molecular Weight 274.38 g/mol [3]
SMILES Code SC1=NN=C(CN2CCCCC2)N1C1=CC=CC=C1

A crucial aspect of the 1,2,4-triazole-3-thiol core is its existence in thione-thiol tautomerism. The
equilibrium between the thiol (-SH) and thione (C=S) forms can be influenced by the solvent
and the solid-state packing. This tautomerism is a critical consideration in its chemical reactivity
and biological interactions. While specific experimental data for the physicochemical properties
of CAS 65924-80-3, such as melting point, boiling point, and solubility, are not readily available
in the public domain, analogous compounds are generally crystalline solids with limited
solubility in water but better solubility in organic solvents like ethanol and DMSO.[4][5][6]

Synthesis and Characterization

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in
organic chemistry, typically proceeding through the base-catalyzed cyclization of a 1,4-
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disubstituted thiosemicarbazide intermediate. This method is versatile and allows for the
introduction of a wide variety of substituents at the N-4 and C-5 positions.

General Synthetic Protocol

A common and effective route to synthesize the 1,2,4-triazole-3-thiol scaffold is as follows:

o Formation of the Hydrazide: The synthesis often begins with the reaction of a carboxylic acid
ester with hydrazine hydrate to form the corresponding carbohydrazide.

o Formation of the Thiosemicarbazide: The carbohydrazide is then reacted with an appropriate
isothiocyanate in a suitable solvent like ethanol. This reaction yields the 1,4-disubstituted
thiosemicarbazide.

o Cyclization: The thiosemicarbazide is subsequently cyclized by heating in an alkaline
medium, such as an aqueous solution of sodium hydroxide or potassium hydroxide. The
intramolecular condensation and dehydration lead to the formation of the 4,5-disubstituted-
4H-1,2,4-triazole-3-thiol. The product is then typically isolated by acidification of the reaction
mixture.[5][7]

- Hydrazine Hydrate Carbohydrazide Isothiocyanate Thiosemicarbazide Alkaline Cyclization -

Click to download full resolution via product page

Caption: General synthetic workflow for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.

Spectroscopic Characterization

The structural elucidation of these compounds relies on standard spectroscopic techniques.
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Table 2: Expected Spectroscopic Data for 4,5-Disubstituted-1,2,4-triazole-3-thiols

Expected Chemical Shift /

Technique Feature
Wavenumber

012.0 - 14.0 ppm (broad

1H NMR Thiol proton (-SH) singlet)[4][5][6]

0 7.0 - 8.0 ppm (multiplets)[4]
[51[6]

Aromatic protons

) ) Dependent on the specific
Aliphatic protons i
substituents

IR (KBr) N-H stretching ~3300 - 3100 cm~?

] ~2600 - 2550 cm~1 (often
S-H stretching

weak)[5][6]
C=N stretching ~1620 - 1580 cm~1[4][5]
C=S stretching ~1270 cm~1[4]

Potential Applications in Drug Development

The 1,2,4-triazole-3-thiol scaffold is a prolific source of biologically active molecules, with
derivatives demonstrating a wide spectrum of pharmacological activities.

4 ,5-Disubstituted-1,2,4-triazole-3-thiol

(OO O

Click to download full resolution via product page

Caption: Diverse therapeutic potential of the 1,2,4-triazole-3-thiol scaffold.
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Antimicrobial Activity

A significant body of research has focused on the antibacterial and antifungal properties of
1,2,4-triazole-3-thiol derivatives.[4][8][9] These compounds have shown activity against a range
of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[4][10] The
presence of the thiol group is often considered crucial for their antimicrobial action, potentially
through interaction with essential enzymes or metal ions within the microorganisms.

Anticancer Potential

The 1,2,4-triazole ring is a component of several established anticancer drugs, such as
letrozole and anastrozole.[1][2] Derivatives of 1,2,4-triazole-3-thiol have also been extensively
investigated for their antiproliferative effects against various cancer cell lines.[2][10] Their
mechanisms of action are diverse and can involve the inhibition of key enzymes, disruption of
cellular signaling pathways, or induction of apoptosis.

Antioxidant Properties

Several studies have reported the antioxidant activity of 1,2,4-triazole-3-thiol derivatives.[1][11]
The ability of the thiol group to scavenge free radicals is a likely contributor to this activity.[12]
This property is of interest for the development of drugs to combat oxidative stress-related
diseases.

Other Therapeutic Areas

The versatility of the 1,2,4-triazole-3-thiol scaffold extends to other therapeutic areas, with
reports of anti-inflammatory, analgesic, and anticonvulsant activities for certain derivatives.[1][4]
This broad bioactivity underscores the importance of this chemical class in the search for new
drugs.

Toxicology and Safety Considerations

As with any class of compounds intended for therapeutic use, a thorough evaluation of the
toxicological profile is essential. Studies on the acute toxicity of some 4-amino-5-aryl-4H-1,2,4-
triazole-3-thiol derivatives in rats have classified them as belonging to toxicity class 1V,
suggesting a relatively low acute toxicity profile for those specific compounds.[13] However, it is
crucial to note that the toxicity can vary significantly with the nature and position of the
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substituents on the triazole ring. Therefore, each new derivative must be independently
evaluated for its safety profile.

When handling these compounds in a laboratory setting, standard safety precautions should be
observed. This includes the use of personal protective equipment such as gloves, lab coats,
and safety glasses. Work should be conducted in a well-ventilated area or a fume hood,
particularly when handling powdered solids or volatile solvents.

Conclusion and Future Perspectives

4-Phenyl-5-(piperidin-1-ylmethyl)-4H-1,2,4-triazole-3-thiol (CAS 65924-80-3) is a
representative member of the 4,5-disubstituted-1,2,4-triazole-3-thiol class of heterocyclic
compounds. While specific experimental data for this particular molecule is limited, the broader
class is characterized by well-established synthetic routes and a remarkable range of biological
activities that are of significant interest to the drug development community. The demonstrated
potential of these compounds as antimicrobial, anticancer, and antioxidant agents, among
others, ensures that the 1,2,4-triazole-3-thiol scaffold will continue to be a fertile ground for the
discovery of new and effective therapeutic agents. Future research should focus on the
synthesis and biological evaluation of novel derivatives, in-depth mechanistic studies to
elucidate their modes of action, and comprehensive toxicological assessments to identify
promising candidates for further development.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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